Cas no 1207024-75-6 (6-fluoro-1-methyl-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-1-methyl-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• CAS No: 1207024-75-6
• MF: C₁₇H₁₁FN₄O₂
• MW: 322.293246507645
• CID: 5392739
• Update Time: 2025-10-28

6-fluoro-1-methyl-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1-methyl-3-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]-4(1H)-quinolinone
• 6-fluoro-1-methyl-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C17H11FN4O2/c1-22-9-13(15(23)12-7-11(18)4-5-14(12)22)17-20-16(21-24-17)10-3-2-6-19-8-10/h2-9H,1H3
• InChI Key： BGDADERXAKAXMH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(F)C=C2)C(=O)C(C2ON=C(C3=CC=CN=C3)N=2)=C1

Experimental Properties

• Density: 1.393±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.6±60.0 °C(Predicted)
• pka: 1.33±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 6-fluoro-1-methyl-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

6-Fluoro-1-methyl-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one: A Comprehensive Overview

6-fluoro-1-methyl-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one, commonly referred to by its CAS number 1207024-75-6, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a quinolinone core with a fluorine substituent at the 6-position and a methyl group at the 1-position. Additionally, it features a 1,2,4-oxadiazole ring fused with a pyridine moiety at the 3-position of the quinolinone ring system.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway for higher yields and better purity. For instance, studies have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with green chemistry principles by reducing energy consumption and waste generation.

The structural complexity of 6-fluoro-1-methyl... makes it an attractive candidate for various applications. One of the most promising areas is its potential use in drug discovery. The quinolinone core is known for its ability to interact with various biological targets, such as protein kinases and enzymes. The presence of the fluorine atom at the 6-position further enhances its pharmacokinetic properties by improving lipophilicity and metabolic stability. Recent studies have explored its inhibitory effects on specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

In addition to its biological applications, this compound has shown potential in materials science. Its heterocyclic structure contributes to unique electronic properties, making it a candidate for use in organic electronics. Researchers have investigated its application as a building block for advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The integration of the pyridine moiety into the molecule enhances its conjugation length, which is crucial for achieving desired electronic properties in these materials.

Recent research has also focused on understanding the environmental impact of this compound. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These investigations are essential for ensuring that any industrial or therapeutic application of this compound does not pose risks to ecosystems or human health. Preliminary results suggest that under controlled conditions, the compound exhibits moderate biodegradability; however, further studies are required to fully understand its environmental fate.

The development of analytical techniques has significantly contributed to our understanding of this compound's properties. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These techniques have also been instrumental in studying its interactions with biological systems and materials.

In conclusion, 6-fluoro... represents a versatile compound with diverse applications across multiple scientific domains. Its unique structure provides a foundation for exploring innovative solutions in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.